2-(chloromethyl)-4-(difluoromethyl)pyrimidine
Overview
Description
2-(Chloromethyl)-4-(difluoromethyl)pyrimidine, or CMDF, is a synthetic compound that has recently gained attention in the scientific community due to its unique properties. It has a wide range of applications in various fields, ranging from biology and chemistry to pharmacology and medicine. CMDF has been studied for its potential to be used as a drug, as a reagent in chemical synthesis, and as an inhibitor in biochemistry studies.
Scientific Research Applications
CMDF has been studied for its potential applications in various scientific fields. In pharmacology, CMDF has been studied for its potential to be used as a drug, as an inhibitor in biochemistry studies, and as a reagent in chemical synthesis. In biology, CMDF has been studied for its potential to be used as an inhibitor of protein tyrosine phosphatases and as a tool for studying the role of protein tyrosine phosphatases in cell signaling pathways. In chemistry, CMDF has been studied for its potential to be used as a building block for the synthesis of other compounds.
Mechanism of Action
The mechanism of action of CMDF is not yet fully understood. However, it is thought to act as an inhibitor of protein tyrosine phosphatases, which are enzymes involved in cell signaling pathways. Inhibition of these enzymes can lead to a variety of biochemical and physiological effects, depending on the particular enzyme targeted.
Biochemical and Physiological Effects
The biochemical and physiological effects of CMDF are not yet fully understood. However, it is thought to act as an inhibitor of protein tyrosine phosphatases, which can lead to a variety of biochemical and physiological effects depending on the particular enzyme targeted. For example, inhibition of the enzyme PTP1B has been shown to lead to increased insulin sensitivity, while inhibition of the enzyme PTPN12 has been shown to lead to increased glucose uptake and decreased tumor growth.
Advantages and Limitations for Lab Experiments
The use of CMDF in laboratory experiments offers several advantages. It is a relatively simple compound to synthesize, and it can be used as an inhibitor of protein tyrosine phosphatases or as a building block for the synthesis of other compounds. However, there are also some limitations to be aware of when using CMDF in laboratory experiments. For example, it is not yet fully understood how CMDF affects the biochemical and physiological processes of cells, and further research is needed to better understand its mechanism of action. Additionally, CMDF is a relatively new compound and its potential applications are still being explored, so it may not be suitable for all types of experiments.
Future Directions
The potential future directions for CMDF research are numerous. Further research is needed to better understand the mechanism of action of CMDF and its biochemical and physiological effects. Additionally, further research is needed to explore the potential applications of CMDF in various scientific fields, such as pharmacology, biology, and chemistry. Additionally, further research is needed to develop improved methods for synthesizing CMDF and to identify new compounds that can be synthesized from CMDF. Finally, further research is needed to explore the potential for CMDF to be used as a drug or as an inhibitor in biochemistry studies.
Synthesis Methods
Synthesis of CMDF is typically accomplished through a three-step reaction sequence. The first step involves the reaction of 4-chloro-2-chloromethylpyrimidine with difluoromethylmagnesium bromide, resulting in the formation of 2-(chloromethyl)-4-(difluoromethyl)pyrimidine. The second step involves the reaction of the intermediate with a catalytic amount of triethylamine, resulting in the formation of the desired product. The third step involves the purification of the product using column chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(chloromethyl)-4-(difluoromethyl)pyrimidine involves the reaction of 2,4-difluoropyrimidine with chloromethyl methyl ether in the presence of a base.", "Starting Materials": [ "2,4-difluoropyrimidine", "chloromethyl methyl ether", "base (such as potassium carbonate or sodium hydroxide)" ], "Reaction": [ "Add 2,4-difluoropyrimidine to a reaction flask", "Add chloromethyl methyl ether to the reaction flask", "Add a base to the reaction flask", "Heat the reaction mixture to reflux for several hours", "Cool the reaction mixture and extract the product with a suitable solvent", "Purify the product by recrystallization or column chromatography" ] } | |
CAS RN |
1872010-92-8 |
Molecular Formula |
C6H5ClF2N2 |
Molecular Weight |
178.6 |
Purity |
95 |
Origin of Product |
United States |
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